Cas no 58402-40-7 (Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-)
58402-40-7 structure
Product Name:Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
CAS No:58402-40-7
MF:C15H15BrO2
MW:307.182403802872
CID:335480
PubChem ID:10852231
Update Time:2025-04-19
Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)-
- 1-(bromomethyl)-3-methoxy-2-phenylmethoxybenzene
- 58402-40-7
- DTXSID70445868
- AYNKAXMSZZZOKZ-UHFFFAOYSA-N
- 2-Benzyloxy-3-bromomethyl-1-methoxybenzene
- SCHEMBL9802381
-
- Inchi: 1S/C15H15BrO2/c1-17-14-9-5-8-13(10-16)15(14)18-11-12-6-3-2-4-7-12/h2-9H,10-11H2,1H3
- InChI Key: AYNKAXMSZZZOKZ-UHFFFAOYSA-N
- SMILES: BrCC1C=CC=C(C=1OCC1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 306.02554g/mol
- Monoisotopic Mass: 306.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-(bromomethyl)-3-methoxy-2-(phenylmethoxy)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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